Cas no 61079-72-9 (2,3,4-Trifluorobenzoic acid)

• Product Name: 2,3,4-Trifluorobenzoic acid
• CAS No: 61079-72-9
• MF: C₇H₃F₃O₂
• MW: 176.092732667923
• MDL: MFCD00061232
• CID: 57632
• PubChem ID: 302932
• Update Time: 2025-11-02

2,3,4-Trifluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,3,4-Trifluorobenzoic acid
• 2,3,4-3-Fluorobenzoic acid
• RARECHEM AL BO 0257
• TIMTEC-BB SBB006557
• BUTTPARK 30\01-45
• 2,3,4-trifluorobenzoic acid and derivatives
• 2,3,4-TRIFLUOROBENZOIC ACID THE DERIVATIVES
• 2,3,4-Trifluorobenzoic
• 2,3,4-Trifluorobenzo
• 2,3,4,5,6-PENTAFLUOROPHENYL 2,4,6-TRIISOPROPYLBENZENESULPHONATE
• 2,3,4-trfluorobenzoic acid
• 2,3,4-trifluorobenzoate
• 2,3,4-Trifluorobenzoicacid
• WEPXLRANFJEOFZ-UHFFFAOYSA-N
• NSC190684
• PubChem1345
• KSC354M6T
• 2,3 4-Trifluorobenzoic acid
• 2,3,4-trifluoro-benzoic acid
• Benzoic acid, 2,3,4-trifluoro-
• SBB006557
• STK802569
• BBL011834
• N
• NCGC00336980-01
• EN300-98853
• F0001-1603
• NS00126269
• A8484
• 2,3,4-Trifluorobenzoic acid, 98%
• T1867
• AS-11581
• DTXSID70307311
• Z1192357319
• CS-0017141
• SCHEMBL241797
• 61079-72-9
• AC-2524
• SY001815
• NSC-190684
• FT-0609380
• J-506865
• AKOS005063936
• NSC 190684
• MFCD00061232
• AB01330199-02
• AM20040850
• 2,3,4-Trifluorobenzoic acid,99%
• DB-019657
• 2,3,4-tri-fluoro-benzoic acid
• DTXCID50258438

• MDL： MFCD00061232
• Inchi： 1S/C7H3F3O2/c8-4-2-1-3(7(11)12)5(9)6(4)10/h1-2H,(H,11,12)
• InChI Key： WEPXLRANFJEOFZ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C(=O)O)F)F
• BRN： 7476020

Computed Properties

• Exact Mass: 176.00900
• Monoisotopic Mass: 176.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White powder
• Density: 1,404g/cm
• Melting Point: 140.0 to 143.0 deg-C
• Boiling Point: 245.3°C at 760 mmHg
• Flash Point: 102.1℃
• Refractive Index: 1,482
• PSA: 37.30000
• LogP: 1.80210

2,3,4-Trifluorobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2,3,4-Trifluorobenzoic acid

2,3,4-Trifluorobenzoic Acid (CAS 61079-72-9): Properties, Applications, and Market Insights

2,3,4-Trifluorobenzoic acid (CAS 61079-72-9) is a fluorinated aromatic carboxylic acid that has garnered significant attention in pharmaceutical and agrochemical research. This compound, with its molecular formula C₇H₃F₃O₂, is characterized by three fluorine atoms substituted at the 2, 3, and 4 positions of the benzene ring. The presence of these fluorine substituents imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis.

The physical and chemical properties of 2,3,4-trifluorobenzoic acid include a molecular weight of 176.09 g/mol, a melting point range of 120-123°C, and moderate solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO). Its acidity (pKa ≈ 3.5) is slightly higher than benzoic acid due to the electron-withdrawing effect of the fluorine atoms. Researchers often utilize this compound in medicinal chemistry for designing protease inhibitors and kinase modulators, particularly in oncology and antiviral drug development.

Recent studies highlight the role of fluorinated benzoic acids in PET radiopharmaceuticals, with 2,3,4-trifluorobenzoic acid serving as a precursor for ¹⁸F-labeled compounds. This application aligns with the growing demand for precision diagnostics in neurology and oncology. The compound's stability under physiological conditions makes it suitable for bioconjugation strategies in antibody-drug conjugates (ADCs), a hot topic in targeted cancer therapies.

In material science, 2,3,4-trifluorobenzoic acid derivatives contribute to the development of liquid crystal materials for display technologies and organic semiconductors for flexible electronics. The fluorine atoms enhance thermal stability and charge transport properties, addressing current industry needs for energy-efficient materials. Patent analysis reveals increasing applications in OLED formulations, particularly for blue-emitting layers.

The global market for fluorinated aromatic compounds shows steady growth (CAGR 5.2% from 2023-2030), driven by pharmaceutical and electronics sectors. Asia-Pacific dominates production, with 2,3,4-trifluorobenzoic acid manufacturers expanding capacity to meet demand from contract research organizations. Quality standards typically require ≥98% purity (HPLC), with specialized grades reaching 99.5% for critical applications. Pricing trends indicate moderate fluctuations due to fluorine raw material availability.

Environmental considerations for 2,3,4-trifluorobenzoic acid include proper waste management, as fluorinated compounds require specific degradation protocols. Green chemistry approaches now focus on catalytic fluorination methods to reduce byproducts. Regulatory status varies by region, with REACH compliance essential for European markets and TSCA listing for U.S. commerce.

Common synthetic routes involve: 1) Direct fluorination of benzoic acid derivatives using Selectfluor reagents, 2) Halogen exchange reactions from trichlorobenzoic acid precursors, and 3) Carboxylation of fluorinated benzene intermediates. Process optimization studies emphasize atom economy and reduced energy consumption, reflecting industry sustainability goals.

Analytical characterization typically combines HPLC, GC-MS, and 19F NMR spectroscopy. The distinct ¹⁹F NMR chemical shifts (δ -110 to -120 ppm) provide valuable structural confirmation. Recent advances in flow chemistry enable safer handling of intermediates during scale-up production.

Storage recommendations include amber glass containers under inert atmosphere at 2-8°C for long-term stability. Compatibility studies show that 2,3,4-trifluorobenzoic acid maintains integrity with common laboratory materials like PTFE and stainless steel, but may react with aluminum under acidic conditions.

Emerging research explores its potential in: 1) Metal-organic frameworks (MOFs) for gas storage, 2) Corrosion inhibitors for industrial applications, and 3) Polymer modifiers to enhance material properties. These diverse applications underscore the compound's versatility across scientific disciplines.